Cas no 2171232-47-4 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}pentanoic acid)

• Product Name: (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}pentanoic acid
• CAS No: 2171232-47-4
• MF: C₂₃H₂₂N₄O₆
• MW: 450.443985462189
• CID: 6102083
• PubChem ID: 165549938
• Update Time: 2025-10-13

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}pentanoic acid
• 2171232-47-4
• EN300-1491651
• (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,5-oxadiazol-3-yl]formamido}pentanoic acid

• Inchi： 1S/C23H22N4O6/c1-2-7-18(22(29)30)24-21(28)19-20(27-33-26-19)25-23(31)32-12-17-15-10-5-3-8-13(15)14-9-4-6-11-16(14)17/h3-6,8-11,17-18H,2,7,12H2,1H3,(H,24,28)(H,29,30)(H,25,27,31)/t18-/m0/s1
• InChI Key： MVPCKIQPAIIVQP-SFHVURJKSA-N
• SMILES： O(C(NC1C(C(N[C@H](C(=O)O)CCC)=O)=NON=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.15393443g/mol
• Monoisotopic Mass: 450.15393443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 144Ų

Additional information on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}pentanoic acid

Introduction to (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}pentanoic acid (CAS No. 2171232-47-4)

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}pentanoic acid (CAS No. 2171232-47-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 1,2,5-oxadiazole moiety, which contribute to its potential applications in drug development and bioconjugation.

The Fmoc group is widely used in peptide synthesis to protect the amino group of amino acids during the assembly process. This protecting group is known for its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and peptidomimetics. The presence of the Fmoc group in this compound suggests that it may be used as an intermediate in the synthesis of bioactive peptides or as a building block for more complex molecular architectures.

The 1,2,5-oxadiazole moiety is another key feature of this compound. Oxadiazoles are heterocyclic compounds that have been extensively studied for their biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of this moiety into the structure of the compound may enhance its pharmacological profile and improve its therapeutic potential. Recent studies have shown that oxadiazoles can modulate various biological targets, such as enzymes and receptors, making them valuable scaffolds in drug discovery.

The combination of the Fmoc protecting group and the 1,2,5-oxadiazole moiety in this compound provides a versatile platform for chemical modifications and functionalization. This flexibility allows researchers to tailor the properties of the compound to meet specific therapeutic needs or to optimize its pharmacokinetic and pharmacodynamic profiles. For example, modifications to the side chain or the oxadiazole ring can be made to enhance solubility, stability, or target selectivity.

In addition to its potential as a drug candidate, this compound may also find applications in other areas of chemical biology. For instance, it could be used as a probe to study protein-protein interactions or as a linker in bioconjugation reactions. The ability to selectively modify and functionalize this compound makes it a valuable tool for investigating biological processes at the molecular level.

The synthesis of (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}pentanoic acid typically involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound with greater efficiency and scalability. Techniques such as solid-phase synthesis and flow chemistry have been employed to streamline the production process and reduce costs.

The characterization of this compound is crucial for understanding its properties and behavior in various environments. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to confirm its structure and purity. These methods provide detailed information about the molecular structure and help identify any impurities or by-products that may affect its performance.

In preclinical studies, this compound has shown promising results in various assays designed to evaluate its biological activity. For example, it has demonstrated potent inhibitory effects on specific enzymes involved in disease pathways. Additionally, it has exhibited good stability under physiological conditions and low toxicity profiles in cell-based assays. These findings suggest that it has potential as a lead compound for further development into therapeutic agents.

The future development of (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}pentanoic acid will likely involve extensive optimization studies to enhance its therapeutic properties. This may include structure-based drug design approaches to improve binding affinity and selectivity for target proteins. Additionally, efforts will be directed towards improving its pharmacokinetic properties to ensure optimal delivery and distribution within the body.

In conclusion, (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}pentanoic acid (CAS No. 2171232-47-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation and development into novel therapeutic agents or research tools.